4-benzyl-1-{[3-(1-pyrrolidinylcarbonyl)-5-isoxazolyl]methyl}piperidine

• IUPAC Name: [5-[(4-benzylpiperidin-1-yl)methyl]-1,2-oxazol-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H27N3O2/c25-21(24-10-4-5-11-24)20-15-19(26-22-20)16-23-12-8-18(9-13-23)14-17-6-2-1-3-7-17/h1-3,6-7,15,18H,4-5,8-14,16H2
• InChI Key: FGCWOTKTNUXDCB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=NOC(=C2)CN3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

Piperidine derivatives, such as 4-Benzylpiperidine, are widely used in scientific studies. They act as monoamine releasing agents with selectivity for releasing dopamine versus serotonin. They are most efficacious as releasers of norepinephrine.

Synthesis Analysis

The synthesis of similar compounds, like 4-Benzylpiperidine, often involves the reaction of a precursor with a suitable reagent. For example, 4-Cyanopyridine can be reacted with toluene to give 4-benzylpyridine. The pyridine ring is then hydrogenated to complete the synthesis.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a piperidine ring attached to various functional groups. The exact structure would depend on the specific compound .

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, depending on the functional groups present. For example, they can participate in Michael addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their exact structure. For example, Benzyl (S)-(−)-2-(1-pyrrolidinylcarbonyl)-1-pyrrolidinecarboxylate is a solid with a melting point of 132-135 °C.

Mechanism of Action

Compounds like 4-Benzylpiperidine act as monoamine releasing agents, with a preference for releasing dopamine versus serotonin. They are most efficacious as releasers of norepinephrine.

Safety and Hazards

As with any chemical compound, safety and hazards would depend on the specific compound and its properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

Piperidine derivatives are a key category of nitrogen-bearing heterocyclic compounds and have a wide range of biological activities. They are being utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents. Therefore, the future research directions could involve exploring their potential uses in various therapeutic applications.